1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one

• IUPAC Name: 1-(4-chlorophenyl)-3-(thiophen-2-ylmethylamino)pyrazin-2-one
• InChI: InChI=1S/C15H12ClN3OS/c16-11-3-5-12(6-4-11)19-8-7-17-14(15(19)20)18-10-13-2-1-9-21-13/h1-9H,10H2,(H,17,18)
• InChI Key: CRIKQVWUJBMTCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC2=NC=CN(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3OS
• Molecular Weight: 317.8 g/mol

Description

1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one, also known as TAK-915, is a novel compound that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. It belongs to the pyrazinone class of compounds and has been shown to have high affinity and selectivity for the histamine H3 receptor.

Mechanism of Action

1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one is a selective antagonist of the histamine H3 receptor, which is involved in the regulation of neurotransmitter release in the brain. By blocking the H3 receptor, 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one increases the release of neurotransmitters such as acetylcholine, dopamine, and norepinephrine, which are important for cognitive function.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one has been shown to improve cognitive function in animal models by enhancing attention, memory, and learning. It has also been shown to increase wakefulness and reduce sleepiness. In addition, 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one has been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one is its high selectivity for the histamine H3 receptor, which reduces the potential for off-target effects. However, one limitation is that the compound has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the development of 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one. One potential direction is the investigation of its use in the treatment of other cognitive disorders, such as attention deficit hyperactivity disorder (ADHD) and traumatic brain injury (TBI). Another direction is the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy in vivo. Finally, the development of 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one as a potential therapeutic agent for cognitive disorders in humans will require further clinical trials to assess its safety and efficacy.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one involves several steps, starting with the reaction of 4-chlorobenzaldehyde with thiophene-2-carboxylic acid to form 4-chloro-2-(thiophen-2-yl)benzaldehyde. This intermediate is then reacted with hydrazine hydrate and acetic acid to form 4-chloro-2-(thiophen-2-yl)pyrazin-3(2H)-one. The final step involves the reaction of this compound with (2-thienylmethyl)amine to form 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one.

Scientific Research Applications

1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one has been extensively studied in preclinical models for its potential use in the treatment of cognitive disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. In addition, 1-(4-chlorophenyl)-3-[(2-thienylmethyl)amino]pyrazin-2(1H)-one has also been shown to enhance wakefulness and attention in animal models.